Cas no 1044598-91-5 (4-4-2-(4-Chlorophenyl)-5,5-dimethyl-1-cyclohexen-1-ylmethyl-1-piperazinylbenzoic Acid)

• Product Name: 4-4-2-(4-Chlorophenyl)-5,5-dimethyl-1-cyclohexen-1-ylmethyl-1-piperazinylbenzoic Acid
• CAS No: 1044598-91-5
• MF: C₂₆H₃₁ClN₂O₂
• MW: 438.989546060562
• MDL: MFCD16251302
• CID: 893578
• Update Time: 2025-04-19

4-4-2-(4-Chlorophenyl)-5,5-dimethyl-1-cyclohexen-1-ylmethyl-1-piperazinylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-[[2-(4-Chlorophenyl)-5,5-dimethyl-1-cyclohexen-1-yl]methyl]-1-piperazinyl]benzoic Acid
• 4-[4-[[2-(4-Chlorophenyl)-5,5-dimethyl-1-cyclohexenyl]methyl]-1-piperazinyl]benzoic Acid
• 4-[4-[[2-(4-chlorophenyl)-5,5-dimethylcyclohexen-1-yl]methyl]piperazin-1-yl]benzoic acid
• EOS-62140
• 4-[4-[[2-(4-Chlorophenyl)-5,5-diMethyl-1-cyclohexenyl]Methyl]-1-
• 4-(4-((2-(4-Chlorophenyl)-5,5-diMethylcyclohex-1-enyl)Methyl)piperazin-1-yl)benzoic acid
• 4-(4-{[2-(4-chlorophenyl)-5,5-diMethylcyclohex-1-en-1-yl]Methyl}piperazin-1-yl)benzoic acid
• Benzoic acid, 4-[4-[[2-(4-chlorophenyl)-5,5-diMethyl-1-cyclohexen-1-yl]Methyl]-1-piperazinyl]-
• 4-(4-((4'-Chloro-4,4-dimethyl-3,4,5,6-tetrahydro-[1,1'-biphenyl]-2-yl)methyl)piperazin-1-yl)be
• 4-(4-((4'-Chloro-4,4-dimethyl-3,4,5,6-tetrahydro-[1,1'-biphenyl]-2-yl)methyl)piperazin-1-yl)benzo
• 4-(4-((4'-Chloro-4,4-diMethyl-3,4,5,6-tetrahydro-[1,1'-biphenyl]-2-yl)Methyl)piperazin-1-yl)benzoic acid
• C26H31ClN2O2
• JBZBOOYFIKNESP-UHFFFAOYSA-N
• 4-(4-((2-(4-chlorophenyl)-5,5-dimethylcyclohex-1-en-1-yl)methyl)piperazin-1-yl)benzoic acid
• 4-[4-[[2-(4-Chlorophenyl)-5,5-dimethyl-1-cyclohexen
• 4-4-2-(4-Chlorophenyl)-5,5-dimethyl-1-cyclohexen-1-ylmethyl-1-piperazinylbenzoic Acid

• MDL： MFCD16251302
• Inchi： 1S/C26H31ClN2O2/c1-26(2)12-11-24(19-3-7-22(27)8-4-19)21(17-26)18-28-13-15-29(16-14-28)23-9-5-20(6-10-23)25(30)31/h3-10H,11-18H2,1-2H3,(H,30,31)
• InChI Key： JBZBOOYFIKNESP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCC(C)(C)CC=1CN1CCN(C2C=CC(C(=O)O)=CC=2)CC1

Computed Properties

• Exact Mass: 438.20700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 652
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 191-193°C
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• PSA: 43.78000
• LogP: 5.82700

4-4-2-(4-Chlorophenyl)-5,5-dimethyl-1-cyclohexen-1-ylmethyl-1-piperazinylbenzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338